Ethyl dimethyl ammonio propane sulfonate
Overview
Description
DMAPS (also known as [2-(Methacryloyloxy)ethyl]dimethyl-(3-sulfopropyl)ammonium hydroxide ) is a hygroscopic, zwitterionic monomer. It finds applications in the synthesis of polysulfobetaines . Polysulfobetaines are electrically neutral polymers containing both cationic and anionic groups within a single monomer unit. These polymers exhibit interesting properties such as antielectrolyte behavior in aqueous salt solutions, biocompatibility, and hemocompatibility. Due to these properties, polysulfobetaines are useful in various biomedical applications, including drug delivery and formulation .
Scientific Research Applications
Surface Activity in Deep Eutectic Solvents
EDAPS exhibits significant surface activity when dissolved in deep eutectic solvents (DES). Research has shown that zwitterionic surfactants like EDAPS can form globular micelles in DES, which are green solvents obtained through the complexation of naturally occurring salts with compounds like sugar, alcohols, amines, and carboxylic acids . This property is crucial for the development of new drug-delivery systems, protein solubilization, and biosensing technologies.
Thermo-responsive Behavior of Polymers
The structure of EDAPS influences the thermo-responsive behavior of poly(sulfobetaine methacrylates). These polymers exhibit upper critical solution temperature (UCST) behavior in aqueous solutions, which is sensitive to the precise molecular structure of the zwitterionic group. Adjusting the spacer length between the ammonium and sulfonate groups affects the phase transition temperatures, which is essential for applications in smart materials and responsive surfaces .
Drug Delivery Systems
EDAPS’s ability to self-assemble into micelles in various solvents makes it a potential candidate for drug delivery applications. Its zwitterionic nature allows for compatibility with a wide range of biological molecules, offering possibilities for targeted delivery and controlled release of therapeutic agents .
Protein Solubilization
The solvation properties of EDAPS in DES can potentially enhance the solubilization of proteins. This is particularly relevant for the stabilization of proteins in non-aqueous environments, which is a significant challenge in biochemical research and pharmaceutical formulations .
Biosensing Applications
Due to its surface-active properties, EDAPS can be used to modify the surfaces of biosensors, improving their sensitivity and selectivity. The interaction of EDAPS with biomolecules can lead to the development of advanced biosensing platforms for medical diagnostics .
Hydrolytic Behavior Studies
EDAPS has been studied for its long-term hydrolytic behavior, which is important for understanding its stability and degradation over time. This information is vital for its use in long-term biomedical applications, such as implants and tissue engineering scaffolds .
properties
IUPAC Name |
3-[ethyl(dimethyl)azaniumyl]propane-1-sulfonate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H17NO3S/c1-4-8(2,3)6-5-7-12(9,10)11/h4-7H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NNCRHRDBFDCWPA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC[N+](C)(C)CCCS(=O)(=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H17NO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl dimethyl ammonio propane sulfonate | |
CAS RN |
160255-06-1 |
Source
|
| Record name | 5 dimethylethyl-(3-sulfopropyl)ammonium salt | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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